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Compound of Interest

Compound Name: 2,4-Difluorophenylboronic acid

Cat. No.: B122123

Essential Safety and Handling Guide for 2,4-
Difluorophenylboronic Acid

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for handling 2,4-Difluorophenylboronic acid, tailored for researchers,
scientists, and professionals in drug development.

Chemical Identifier:

o Name: 2,4-Difluorophenylboronic acid

e Synonyms: 2,4-Difluorobenzeneboronic acid, (2,4-Difluorophenyl)boranediol[1]
e CAS Number: 144025-03-6[2][3][4][5][6]

e Molecular Formula: C6H5BF202[2][4][7]

Hazard Summary: 2,4-Difluorophenylboronic acid is classified as a hazardous substance. It
is known to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1][2]

[3]7]

Personal Protective Equipment (PPE)

The following table summarizes the required personal protective equipment for handling 2,4-
Difluorophenylboronic acid.
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Protection Type Specification Standard
) Safety glasses with side- EN166 (EU) or NIOSH (US)
Eye/Face Protection )
shields or goggles approved[3][7]
) ] Chemical resistant gloves and Inspect gloves prior to use[3]
Skin Protection )
long-sleeved clothing [7]

Nuisance Exposure: Particle

respiratorHigher Level P95 (US) or P1

Respiratory Protection Protection: Air-purifying (EU)OV/AG/P99 (US) or
respirator with appropriate ABEK-P2 (EU)[7]
cartridges

Standard Operating Procedure for Handling

Adherence to the following step-by-step procedure is critical to ensure safety when working
with 2,4-Difluorophenylboronic acid.

1. Engineering Controls and Preparation:
o Work in a well-ventilated area, preferably within a chemical fume hood.[1][3][7]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[3]

¢ Inspect all PPE for integrity before use.[7]

2. Handling the Chemical:

» Don the appropriate PPE as specified in the table above.

e Avoid the formation of dust and aerosols.[3][7]

e Measure and dispense the chemical carefully to prevent spills.
o Avoid contact with skin and eyes.[1][7]

e Do not eat, drink, or smoke in the handling area.[1]
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3. Post-Handling:
e Wash hands thoroughly with soap and water after handling.[1][7]
o Decontaminate the work surface.

o Properly remove and dispose of contaminated gloves and other disposable PPE.[7]

Emergency Procedures

First Aid Measures:

» Eye Contact: Immediately rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing and seek medical attention.[1][3][7]

» Skin Contact: Wash off immediately with plenty of soap and water. If skin irritation occurs,
seek medical advice.[1][2][3]

 Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If not
breathing, give artificial respiration. Seek medical attention.[1][3]

« Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[8]

Spill Response:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wearing appropriate PPE, sweep up the spilled solid material, avoiding dust generation.[2][3]

[7]

Collect the material in a suitable, closed container for disposal.[2][3][7]

Disposal Plan

All waste containing 2,4-Difluorophenylboronic acid must be treated as hazardous waste.
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Waste Collection:

o Collect excess material and any contaminated disposables in a clearly labeled, sealed
container.

Disposal Method:

» Dispose of the waste through a licensed professional waste disposal service.[7]
e Do not allow the product to enter drains or waterways.[1][3][7]

o Contaminated packaging should be disposed of as unused product.[7]

Workflow and Safety Relationships

The following diagram illustrates the logical flow of operations and the integral role of safety
measures when handling 2,4-Difluorophenylboronic acid.
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Workflow for Handling 2,4-Difluorophenylboronic Acid
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Caption: Procedural workflow for safe handling of 2,4-Difluorophenylboronic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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